Cas no 2167986-16-3 (2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine
• CAS No: 2167986-16-3
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 5934022
• PubChem ID: 165803497
• Update Time: 2025-11-05

2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine
• 2167986-16-3
• EN300-1921131

• Inchi： 1S/C9H9BrClN/c10-6-1-5(2-7(11)3-6)8-4-9(8)12/h1-3,8-9H,4,12H2
• InChI Key： WEMURWVFYPUFCG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CC1N)Cl

Computed Properties

• Exact Mass: 244.96069g/mol
• Monoisotopic Mass: 244.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine (CAS No. 2167986-16-3)

2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine (CAS No. 2167986-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropane ring attached to a substituted phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules. The presence of both bromo and chloro substituents enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for halogenated aromatic compounds like 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine has surged due to their role in developing small-molecule therapeutics. This compound is often explored in the context of central nervous system (CNS) drug candidates, as the cyclopropylamine moiety is known to modulate neurotransmitter activity. Additionally, its structural rigidity and electronic properties make it a promising scaffold for designing enzyme inhibitors and receptor modulators.

From a synthetic perspective, CAS No. 2167986-16-3 is typically synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic substitution methods. Its bromine and chlorine atoms serve as handles for further derivatization, allowing chemists to introduce additional functional groups. This versatility aligns with the growing trend of fragment-based drug design, where modular building blocks are essential for optimizing pharmacokinetic properties.

The compound’s stability under physiological conditions has also sparked interest in prodrug development. For instance, the amine group can be acylated or converted into carbamates to improve bioavailability. Such modifications are critical in addressing challenges like blood-brain barrier penetration, a hot topic in neuropharmacology. Recent publications highlight its utility in creating targeted therapies for neurodegenerative diseases, a field with high unmet medical needs.

Beyond pharmaceuticals, 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine finds applications in material science. Its aromatic system and halogenated structure contribute to the development of organic electronic materials, such as OLEDs and conductive polymers. Researchers are investigating its potential as a ligand in catalytic systems, leveraging its ability to coordinate with transition metals. This dual utility underscores its importance in interdisciplinary research.

Environmental and safety considerations are also paramount when working with halogenated compounds. While CAS No. 2167986-16-3 is not classified as hazardous, proper handling protocols are recommended to minimize risks. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing studies, reflecting the broader emphasis on green chemistry principles in modern synthesis.

In summary, 2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine (CAS No. 2167986-16-3) is a multifaceted compound with applications spanning drug discovery, material science, and catalysis. Its unique structure and reactivity continue to inspire innovations across scientific disciplines, making it a cornerstone of contemporary research.